Cas no 1221172-12-8 (2-Chloro-4-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 2-Chloro-4-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1221172-12-8
• MF: C₇H₃ClF₃NO₃
• MW: 241.551831483841
• CID: 2176448
• PubChem ID: 49871810
• Update Time: 2025-04-21

2-Chloro-4-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(trifluoromethoxy)pyridine-3-carboxylic acid
• DB-239960
• XOWPMBWEEODLCG-UHFFFAOYSA-N
• 1221172-12-8
• KHA41601
• AKOS027350285
• SCHEMBL2307723

• Inchi： 1S/C7H3ClF3NO3/c8-5-4(6(13)14)3(1-2-12-5)15-7(9,10)11/h1-2H,(H,13,14)
• InChI Key： XOWPMBWEEODLCG-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=C(C=CN=1)OC(F)(F)F

Computed Properties

• Exact Mass: 240.9753551Da
• Monoisotopic Mass: 240.9753551Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.4Ų